Chiral Catalysts & Ligands
  • 1-Phenethylamine
    1-Phenethylamine
    • Cat. No.:
    • B022561
    • CAS No.:
    • 2627-86-3
    • Molecular Formula:
    • C8H11N
    • Molecular Weight:
    • 121.18 g/mol
    Description
    1-phenylethylamine is a phenylethylamine that is ethylamine substituted by a phenyl group at position 1. It has a role as a human metabolite.
    1-Phenylethylamine has been reported in Senegalia berlandieri, Tur...
    - +
  • (R)-1-phenylethanol
    (R)-1-phenylethanol
    • Cat. No.:
    • B046761
    • CAS No.:
    • 1517-69-7
    • Molecular Formula:
    • C8H10O
    • Molecular Weight:
    • 122.16 g/mol
    Description
    (R)-1-phenylethanol is the (R)-enantiomer of 1-phenylethanol. It has a role as an animal metabolite. It is an enantiomer of a (S)-1-phenylethanol.
    (R)-1-phenylethanol is a natural product found in Triticum ae...
    - +
  • (S)-Styrene oxide
    (S)-Styrene oxide
    • Cat. No.:
    • B049447
    • CAS No.:
    • 20780-54-5
    • Molecular Formula:
    • C8H8O
    • Molecular Weight:
    • 120.15 g/mol
    Description
    (S)-Styrene Oxide is a metabolite of Styrene, catalyzed by epoxide hydrolase.
    Styrene oxide is an oxirane derivative, which is used as a monomer for the synthesis of polyesters with relatively high Tg...
    - +
  • (S)-(-)-Propylene oxide
    (S)-(-)-Propylene oxide
    • Cat. No.:
    • B056275
    • CAS No.:
    • 16088-62-3
    • Molecular Formula:
    • C3H6O
    • Molecular Weight:
    • 58.08 g/mol
    Description
    (S)-Methyloxirane is a reactant that has been used in the synthesis of (-)-Pyrenophorol, the macrolide dilactone Pyrenophorol was originally isolated from Byssochlamys niveah and Stemphylium radicinum. Pyrenopho...
    - +
  • Limonene-1,2-epoxide
    Limonene-1,2-epoxide
    • Cat. No.:
    • B132270
    • CAS No.:
    • 203719-54-4
    • Molecular Formula:
    • C₁₀H₁₆O
    • Molecular Weight:
    • 152.23 g/mol
    Description
    (+)-Limonene 1,2-epoxide, a monoterpene that can be prepared from (+)-limonene. It shows potent antinociceptive and antitumoral activity and is mainly used as a building block in synthesis of pharmaceutical prod...
    - +
  • (S)-2-Hydroxy-3-methylbutanoic acid
    (S)-2-Hydroxy-3-methylbutanoic acid
    • Cat. No.:
    • B555094
    • CAS No.:
    • 17407-55-5
    • Molecular Formula:
    • C5H10O3
    • Molecular Weight:
    • 118.13 g/mol
    Description
    (S)-2-hydroxy-3-methylbutyric acid is the S-enantiomer of 2-hydroxy-3-methylbutyric acid. It is used as a chiral building block for peptide synthesis. It has a role as a chiral reagent and a human metabolite. It...
    - +
  • (+)-Dihydrocarveol
    (+)-Dihydrocarveol
    • Cat. No.:
    • B1196097
    • CAS No.:
    • 22567-21-1
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    (+)-dihydrocarveol is a dihydrocarveol with (1S,2S,4S)-stereochemistry. It has a role as a plant metabolite. It is an enantiomer of a (-)-dihydrocarveol.
    - +
  • (+)-2-Carene
    (+)-2-Carene
    • Cat. No.:
    • B1197232
    • CAS No.:
    • 4497-92-1
    • Molecular Formula:
    • C10H16
    • Molecular Weight:
    • 136.23 g/mol
    Description
    Delta-2-carene is a monoterpene.
    (+)-2-Carene has been reported in Picea abies, Solanum lycopersicum, and Aspergillus candidus with data available.
    - +
  • (-)-Dihydrocarveol
    (-)-Dihydrocarveol
    • Cat. No.:
    • B1197605
    • CAS No.:
    • 20549-47-7
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    (-)-dihydrocarveol is the (1R,2R,4R)-stereoisomer of dihydrocarveol. It has a role as a fragrance. It is an enantiomer of a (+)-dihydrocarveol.
    (-)-Dihydrocarveol has been reported in Perilla frutescens, Sola...
    - +
  • (+)-3-Carene
    (+)-3-Carene
    • Cat. No.:
    • B1198312
    • CAS No.:
    • 498-15-7
    • Molecular Formula:
    • C10H16
    • Molecular Weight:
    • 136.23 g/mol
    Description
    (+)-car-3-ene is a car-3-ene (3,7,7-trimethylbicyclo[4.1.0]hept-3-ene) that has S configuration at position 1 and R configuration at position 6. It is an enantiomer of a (-)-car-3-ene.
    (+)-3-Carene has been r...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img
© Copyright 2025 BenchChem. All Rights Reserved.
img